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Compound of Interest

Compound Name: Cyanazine

Cat. No.: B135985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of the herbicide Cyanazine. The information is curated for researchers, scientists,

and professionals involved in drug development and environmental science. This document

summarizes key quantitative data in structured tables, outlines detailed experimental

methodologies for property determination, and includes visualizations of metabolic pathways

and experimental workflows.

Core Physicochemical Data
Cyanazine (IUPAC name: 2-[[4-chloro-6-(ethylamino)-1,3,5-triazin-2-yl]amino]-2-

methylpropanenitrile) is a triazine herbicide that functions by inhibiting photosynthesis.[1] A

thorough understanding of its physicochemical properties is essential for assessing its

environmental fate, transport, and toxicological profile.

General and Physical Properties
Cyanazine is a white crystalline solid at room temperature.[1][2][3] It is odorless and stable

under normal conditions but can be hydrolyzed by strong acids and bases.[1][4] Upon heating

to decomposition, it emits toxic fumes containing hydrogen chloride, nitrogen oxides, and

cyanides.[1][2]
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Property Value Reference

Molecular Formula C₉H₁₃ClN₆ [3]

Molecular Weight 240.69 g/mol [1][2]

Appearance White crystalline solid [1][2][3]

Melting Point 167.5-169 °C [2][5]

Vapor Pressure 1.38 x 10⁻⁷ mm Hg at 25 °C [2]

Density 1.29 kg/L at 20 °C [2]

Solubility and Partitioning Behavior
The solubility and partitioning coefficients of Cyanazine are critical determinants of its

environmental mobility and potential for bioaccumulation.

Property Value Reference

Water Solubility 170 mg/L at 25 °C [1][2]

Solubility in Organic Solvents

(at 25 °C)

   Benzene 15 g/L [2]

   Chloroform 210 g/L [2]

   Ethanol 45 g/L [2]

   Hexane 15 g/L [2]

Octanol-Water Partition

Coefficient (log Kow)
2.22 [1][2]

Henry's Law Constant
2.57 x 10⁻¹⁰ atm-m³/mol at 25

°C
[2]

Dissociation Constant (pKa) 0.87 [2]
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Experimental Protocols
The determination of the physicochemical properties of chemical compounds like Cyanazine is

guided by internationally recognized protocols, such as those established by the Organisation

for Economic Co-operation and Development (OECD). These guidelines ensure data

consistency and reliability.[1][6][7]

Determination of Melting Point (Based on OECD
Guideline 102)
Principle: The melting point is the temperature at which a substance transitions from a solid to

a liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature

range.

Methodology:

Sample Preparation: A small amount of finely powdered, dry Cyanazine is packed into a

capillary tube to a height of 2-4 mm.

Apparatus: A calibrated melting point apparatus with a heating block or oil bath and a

precision thermometer or digital temperature sensor is used.

Procedure:

The capillary tube is placed in the heating block of the apparatus.

The temperature is raised at a steady rate (e.g., 1-2 °C per minute) as the expected

melting point is approached.

The temperature at which the first signs of melting are observed and the temperature at

which the last solid particle disappears are recorded. This range represents the melting

point.

For accuracy, the determination is typically performed in triplicate.

Determination of Water Solubility (Based on OECD
Guideline 105)
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Principle: Water solubility is the maximum concentration of a substance that will dissolve in

pure water at a specific temperature.

Methodology (Flask Method):

Sample Preparation: An excess amount of Cyanazine is added to a known volume of

deionized water in a flask.

Equilibration: The flask is sealed and agitated at a constant temperature (e.g., 25 °C) for a

sufficient period to reach equilibrium (typically 24-48 hours).

Phase Separation: The mixture is allowed to stand to allow undissolved solid to settle. If

necessary, centrifugation or filtration is used to separate the solid and aqueous phases.

Analysis: The concentration of Cyanazine in the clear aqueous phase is determined using a

suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with

UV detection.

Replicates: The experiment is repeated to ensure the reproducibility of the results.

Determination of Octanol-Water Partition Coefficient (log
Kow) (Based on OECD Guideline 107)
Principle: The octanol-water partition coefficient (Kow) is a measure of the lipophilicity of a

compound and is defined as the ratio of its concentration in the octanol phase to its

concentration in the aqueous phase at equilibrium.

Methodology (Shake-Flask Method):

System Preparation: Equal volumes of n-octanol and water are pre-saturated with each other

by shaking them together for 24 hours, followed by separation of the two phases.

Partitioning: A known amount of Cyanazine is dissolved in either the water-saturated octanol

or the octanol-saturated water. This solution is then mixed with a volume of the other phase

in a separatory funnel.
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Equilibration: The funnel is shaken gently for a period sufficient to reach equilibrium, avoiding

the formation of emulsions.

Phase Separation: The mixture is allowed to stand until the octanol and water layers have

clearly separated.

Analysis: The concentration of Cyanazine in both the octanol and aqueous phases is

determined by a suitable analytical method (e.g., HPLC-UV).

Calculation: The Kow is calculated as the ratio of the concentration in the octanol phase to

the concentration in the aqueous phase. The logarithm to the base 10 of this value is

reported as log Kow.

Visualizations
Mammalian Metabolic Pathway of Cyanazine
The metabolism of Cyanazine in mammals primarily involves N-deethylation and conjugation

with glutathione. The following diagram illustrates the key steps in this metabolic pathway.
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Caption: Metabolic pathway of Cyanazine in mammals.
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Experimental Workflow for Cyanazine Analysis in
Environmental Samples
The analysis of Cyanazine in environmental matrices such as soil and water typically involves

extraction, cleanup, and instrumental analysis. The following workflow outlines a general

procedure.
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Caption: General workflow for Cyanazine analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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